N-benzyl-3-({[(2-furylmethyl)amino]carbonothioyl}amino)benzamide

• IUPAC Name: N-benzyl-3-(furan-2-ylmethylcarbamothioylamino)benzamide
• InChI: InChI=1S/C20H19N3O2S/c24-19(21-13-15-6-2-1-3-7-15)16-8-4-9-17(12-16)23-20(26)22-14-18-10-5-11-25-18/h1-12H,13-14H2,(H,21,24)(H2,22,23,26)
• InChI Key: KWOAJLVFSPELMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)NC(=S)NCC3=CC=CO3
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

N-benzyl-3-({[(2-furylmethyl)amino]carbonothioyl}amino)benzamide, commonly known as BFA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is a benzamide derivative and is often used as a tool in biochemical and physiological studies.

Mechanism of Action

BFA inhibits ARF GTPases by binding to their nucleotide-binding sites and preventing the exchange of GDP for GTP. This leads to the disruption of membrane trafficking and the fragmentation of the Golgi complex. BFA also induces the formation of large cytoplasmic vacuoles and disrupts the lysosomal pathway. The exact mechanism of BFA-induced autophagy is still under investigation, but it is thought to involve the inhibition of ARF-dependent signaling pathways.
Biochemical and Physiological Effects:
BFA has been shown to have a variety of biochemical and physiological effects. In addition to its effects on membrane trafficking and autophagy, BFA has been shown to induce apoptosis in cancer cells and inhibit the proliferation of tumor cells. BFA has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BFA in lab experiments is its potency and specificity as an ARF inhibitor. BFA has been shown to be effective at low concentrations and has a high degree of selectivity for ARF. However, one limitation of using BFA is its toxicity at higher concentrations. BFA has been shown to induce cell death and disrupt cellular processes at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on BFA. One area of interest is the role of BFA in autophagy and its potential as a therapeutic target for autophagy-related diseases. Another area of interest is the development of BFA derivatives with improved potency and selectivity for ARF. Additionally, further studies are needed to fully understand the mechanism of BFA-induced apoptosis and its potential as an anti-cancer agent.

Scientific Research Applications

BFA has been used in a variety of scientific research applications, including studies on protein trafficking, endocytosis, and autophagy. BFA is a potent inhibitor of ADP-ribosylation factor (ARF) GTPases, which are important regulators of vesicle trafficking and membrane dynamics. BFA has been shown to disrupt the Golgi complex and inhibit protein transport from the endoplasmic reticulum to the Golgi. BFA has also been used as a tool to study the role of ARF in autophagy and endocytosis.